Cas no 1803619-69-3 (2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1803619-69-3
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910498
• Update Time: 2025-10-29

2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-5-3(2-13)1-4(6(9)14-5)15-7(10,11)12/h1H
• InChI Key： JWSYMMGYMAXBET-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=N1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine

Professional Introduction to 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1803619-69-3)

2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803619-69-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The unique substitution pattern of this molecule, featuring bromine, cyano, fluoro, and trifluoromethoxy groups, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The structural configuration of 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine is characterized by a pyridine core substituted with multiple functional groups. The presence of a bromine atom at the 2-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This makes the compound particularly useful in constructing more complex molecular architectures. Additionally, the cyano group at the 3-position introduces a polar electron-withdrawing moiety, which can influence both the electronic properties and reactivity of the molecule. The fluoro substituent at the 6-position and the trifluoromethoxy group at the 5-position contribute to the overall lipophilicity and metabolic stability of the compound, enhancing its potential as a pharmacophore in drug design.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. Pyridine derivatives have been extensively studied due to their ability to modulate various biological pathways. Specifically, 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine has shown promise in several areas of medicinal chemistry. For instance, its structural framework is reminiscent of known bioactive molecules that target enzymes and receptors involved in cancer, inflammation, and infectious diseases. The fluorinated moieties, in particular, have been demonstrated to improve pharmacokinetic profiles by enhancing binding affinity and reducing metabolic degradation.

One of the most compelling aspects of 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine is its utility as a building block for more complex scaffolds. Researchers have leveraged its reactive sites to synthesize derivatives with enhanced biological activity. For example, recent studies have explored its use in generating novel kinase inhibitors by incorporating it into pyridopyrimidine or pyridoindole frameworks. These derivatives have exhibited potent activity against targets such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune disorders and cancer. The success of these studies underscores the importance of 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine as a key intermediate in modern drug discovery.

The influence of fluorine atoms on the pharmacological properties of small molecules cannot be overstated. In 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine, the presence of multiple fluorinated groups—specifically at the 6-position and 5-position—contributes to its high lipophilicity and metabolic stability. These characteristics are critical for achieving optimal drug-like properties, including oral bioavailability and resistance to enzymatic degradation. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, thereby modulating binding affinity and selectivity. This has led to the development of fluorinated drugs that exhibit superior efficacy compared to their non-fluorinated counterparts.

Advances in synthetic methodologies have further expanded the applications of 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine. Modern techniques such as transition-metal catalysis have enabled efficient transformations of this compound into a wide array of derivatives with tailored properties. For example, palladium-catalyzed cross-coupling reactions have been used to introduce aryl or vinyl groups at various positions on the pyridine ring, generating libraries of compounds for high-throughput screening. Additionally, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields, making it more feasible to explore complex synthetic pathways.

The pharmaceutical industry has also recognized the potential of 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine as an intermediate for developing next-generation therapeutics. Its versatility allows for rapid diversification into novel chemical space, which is essential for overcoming resistance mechanisms in diseases such as cancer. Recent preclinical studies have demonstrated that derivatives derived from this compound exhibit promising antitumor activity by inhibiting key signaling pathways involved in cell proliferation and survival. These findings highlight its role as a cornerstone molecule in oncology research.

Beyond oncology, 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine has found applications in other therapeutic areas as well. For instance, researchers have explored its use in developing antiviral agents by incorporating it into molecules that target viral proteases or polymerases. The fluoro substituents enhance binding affinity to these targets while minimizing off-target effects due to improved metabolic stability. Similarly, derivatives with this scaffold have shown potential in treating neurological disorders by modulating neurotransmitter receptors or ion channels.

The agrochemical sector has also benefited from the utility of 2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine as an intermediate for developing novel pesticides and herbicides. Its structural features contribute to enhanced efficacy against pests while maintaining environmental safety profiles through reduced toxicity to non-target organisms. Fluorinated agrochemicals are particularly valued for their improved persistence and resistance to degradation under field conditions.

In conclusion,2-Bromo-3-cyano-6-fluoro-5-(trifluoromethoxy)pyridine (CAS No., 1803619-69) represents a versatile and highly valuable compound in pharmaceutical and agrochemical research due to its unique structural features and reactivity profile., It serves as an essential building block for synthesizing diverse derivatives with significant biological activity., The ongoing exploration of its applications underscores its importance as a key intermediate., As synthetic methodologies continue to evolve., it is likely that even more innovative uses will be discovered., making it indispensable tool for chemists., medicinal chemists., biologists., And engineers alike..